Cas no 212074-60-7 (N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide)
212074-60-7 structure
Product Name:N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
CAS No:212074-60-7
MF:C16H21N3OS
MW:303.4224421978
CID:5703143
PubChem ID:3390998
Update Time:2023-10-14
N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide Chemical and Physical Properties
Names and Identifiers
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- N-[4-(SEC-BUTYL)PHENYL]-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE
- N-[4-(butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
- Acetamide, 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-[4-(1-methylpropyl)phenyl]-
- JS-0179
- AKOS016340196
- SCHEMBL7939291
- 212074-60-7
- SR-01000309536
- Z18499961
- N-(4-butan-2-ylphenyl)-2-(1-methylimidazol-2-yl)sulfanylacetamide
- AKOS001430597
- SR-01000309536-1
- Oprea1_392622
- N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
-
- Inchi: 1S/C16H21N3OS/c1-4-12(2)13-5-7-14(8-6-13)18-15(20)11-21-16-17-9-10-19(16)3/h5-10,12H,4,11H2,1-3H3,(H,18,20)
- InChI Key: SEBHNTDAWYDYBH-UHFFFAOYSA-N
- SMILES: S(C1=NC=CN1C)CC(NC1C=CC(=CC=1)C(C)CC)=O
Computed Properties
- Exact Mass: 303.14053348g/mol
- Monoisotopic Mass: 303.14053348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 72.2Ų
N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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